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Compound of Interest

4-(Benzyloxy)benzene-1-
Compound Name:
sulfinicacid

cat. No.: B2796651

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key molecular properties of 4-
(Benzyloxy)benzene-1-sulfinic acid, a compound of interest in organic synthesis and medicinal
chemistry.

Molecular Identity and Weight

4-(Benzyloxy)benzene-1-sulfinic acid is an organic compound featuring a benzene ring
substituted with a benzyloxy group and a sulfinic acid group.

Property Value

IUPAC Name 4-(benzyloxy)benzenesulfinic acid
CAS Number 740053-31-0

Molecular Formula C13H1203S

Molecular Weight 248.3 g/mol

Physical Form Powder

The structural and molecular details are fundamental for its application in experimental settings,
particularly in designing synthetic routes and in the quantitative analysis of reaction yields.
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Logical Structure of 4-(Benzyloxy)benzene-1-sulfinic
acid

The following diagram illustrates the constituent functional groups that form the molecule.
Understanding this structure is crucial for predicting its reactivity and interactions.
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Caption: Key functional groups of the molecule.

Experimental Workflow: Molecular Weight
Determination

The molecular weight of a compound like 4-(Benzyloxy)benzene-1-sulfinic acid is typically
confirmed using mass spectrometry. The general workflow for such an analysis is outlined
below. This process ensures the identity and purity of the synthesized or procured compound
before its use in further research and development.
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Sample Preparation
(Dissolution in a suitable solvent)

Introduction into Mass Spectrometer

'

lonization
(e.q., Electrospray lonization - ESI)

Mass Analysis
(Separation of ions by m/z ratio)

Data Analysis
(Generation of Mass Spectrum)
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Caption: General workflow for mass spectrometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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